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Compound of Interest

2-Nitro-4-(trifluoromethyl)benzoic
Compound Name: d
aci

Cat. No.: B142237

Essential Safety and Handling Guide for 2-Nitro-
4-(trifluoromethyl)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Nitro-4-(trifluoromethyl)benzoic acid. Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Physicochemical
Properties

2-Nitro-4-(trifluoromethyl)benzoic acid is classified as a hazardous substance that can
cause skin irritation, serious eye irritation, and respiratory irritation.[1] It is a solid, off-white to
pale yellow powder.[2] A summary of its key physicochemical properties is provided below.
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Property Value

CAS Number 320-94-5[2]

Molecular Formula CsHaF3NOa[1]

Molecular Weight 235.12 g/mol [1]

Appearance Off-White to Pale Yellow Solid[2]
Melting Point 134-138 °C[2]

Signal Word Warning

Hazard Classifications Skin Irritant 2, Eye Irritant 2, STOT SE 3

H315 (Causes skin irritation), H319 (Causes
Hazard Statements serious eye irritation), H335 (May cause

respiratory irritation)[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure to 2-Nitro-4-
(trifluoromethyl)benzoic acid. The following table outlines the recommended PPE for routine
handling of small quantities.
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Body Part

Protection

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Double gloving is
recommended. Use a thicker,
chemical-resistant outer glove
over a thinner disposable inner
glove. Butyl rubber or Viton™
gloves are recommended for
extended contact with
halogenated nitro compounds.
[3][4] Nitrile gloves may be
suitable for short-duration
tasks, but breakthrough times
are not established. Always
inspect gloves for integrity
before use and change them
immediately upon
contamination.

Eyes/Face

Safety Goggles and Face
Shield

Chemical safety goggles that
meet OSHA 29 CFR 1910.133
or European Standard EN166
standards are mandatory. A
face shield should be worn in
addition to goggles when there
is a significant risk of splashing

or dust generation.

Respiratory

N95 Dust Mask or Respirator

For any procedure that may
generate dust, a
NIOSH/MSHA-approved N95
dust mask or a higher-level
respirator should be used. All
handling of the solid should be
performed within a certified
chemical fume hood to

minimize inhalation exposure.
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A full-length laboratory coat
should be worn and buttoned.
For tasks with a higher risk of

Body Laboratory Coat splashes or significant dust, a
chemical-resistant apron
should be worn over the lab
coat.

Operational Plan: Step-by-Step Handling Protocol

Following a systematic workflow is essential for minimizing the risks associated with handling
2-Nitro-4-(trifluoromethyl)benzoic acid.

Preparation and Engineering Controls

o Ventilation: Always handle this chemical within a certified chemical fume hood to control
airborne dust and potential vapors.[5]

o Emergency Equipment: Ensure that a calibrated eyewash station and a safety shower are
readily accessible and in close proximity to the workstation.

o PPE Inspection: Before starting any work, thoroughly inspect all PPE for any signs of
damage or degradation. Do not use compromised equipment.

o Work Area Preparation: Cover the work surface with absorbent, disposable bench paper to
contain any potential spills.[6]

Weighing and Handling Procedure

e Minimize Dust: Handle the solid gently to avoid generating dust. Use a scoop or spatula for
transfers.

» Weighing: If possible, weigh the compound directly into the reaction vessel or a tared, sealed
container within the fume hood. If an external balance is used, pre-tared, sealed containers
should be used to transport the chemical to and from the balance to prevent contamination
of the balance and surrounding area.[6]
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o Transfers: When transferring the powder, work as close to the receiving container as
possible to minimize the chance of spills.[6]

» Container Management: Keep the primary container of 2-Nitro-4-(trifluoromethyl)benzoic
acid tightly sealed when not in use.

Post-Handling Procedures

o Decontamination: Wipe down the work surface and any equipment used with a damp paper
towel to remove any residual dust. Dispose of the paper towel as hazardous waste.

o Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling is complete and before leaving the work area. Do not eat, drink, or smoke in the

work area.
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Caption: Workflow for handling 2-Nitro-4-(trifluoromethyl)benzoic acid.
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Spill Management Plan

In the event of a spill, immediate and appropriate action is crucial.

o Evacuation and Notification: Alert personnel in the immediate vicinity of the spill. If the spill is
large or in a poorly ventilated area, evacuate the laboratory and notify the appropriate safety

personnel.
o Spill Control (for small, manageable spills):
o Ensure you are wearing the appropriate PPE as outlined above.

o Gently cover the spill with a damp paper towel or absorbent pad to avoid generating dust.

[2]

o For larger powder spills, cover with an inert absorbent material like vermiculite or sand,
starting from the edges and working inwards.[7]

o Carefully scoop the absorbed material into a labeled, sealable container for hazardous

waste.[8]

o Clean the spill area with soap and water, and dispose of all cleaning materials as
hazardous waste.[2]

Disposal Plan

2-Nitro-4-(trifluoromethyl)benzoic acid is a halogenated organic compound and must be
disposed of as hazardous waste.[7][9]

o Waste Segregation:

o Collect all solid waste contaminated with 2-Nitro-4-(trifluoromethyl)benzoic acid (e.g.,
weighing paper, contaminated gloves, absorbent pads) in a dedicated, sealed container.

o This waste stream must be kept separate from non-halogenated organic waste to facilitate
proper disposal and minimize costs.[9][10][11]

o Container Labeling:
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o All waste containers must be clearly labeled with the full chemical name, "2-Nitro-4-
(trifluoromethyl)benzoic acid," and appropriate hazard warnings (e.g., "Irritant,”
"Hazardous Waste").[10]

o The label should also include the date of accumulation and the name of the generating
researcher or lab.

e Disposal Procedure:

o Dispose of the sealed hazardous waste container through your institution's designated
hazardous waste management program.

o Do not dispose of this chemical down the drain or in the regular trash.[5]

o Follow all local, state, and federal regulations for hazardous waste disposal.
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Caption: Disposal plan for 2-Nitro-4-(trifluoromethyl)benzoic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b142237?utm_src=pdf-body-img
https://www.benchchem.com/product/b142237?utm_src=pdf-body
https://www.benchchem.com/product/b142237?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

References

1. 2-Nitro-4-(trifluoromethyl)benzoic acid | CBH4F3NO4 | CID 642096 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. 2-Nitro-4-trifluoromethylbenzoic acid | 320-94-5 [chemicalbook.com]

o 3. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
. safety.fsu.edu [safety.fsu.edu]

. umdearborn.edu [umdearborn.edu]

. ehs.wisc.edu [ehs.wisc.edu]

. bucknell.edu [bucknell.edu]

. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

°
© (0] ~ [o2] 1 H

. Auckland Microfab [microfab.auckland.ac.nz]
e 10. campusoperations.temple.edu [campusoperations.temple.edu]
e 11. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]

« To cite this document: BenchChem. [Personal protective equipment for handling 2-Nitro-4-
(trifluoromethyl)benzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142237#personal-protective-equipment-for-handling-
2-nitro-4-trifluoromethyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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